N-(2,1,3-benzothiadiazol-5-ylmethyl)-3-isobutyl-N,1-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-ylmethyl)-N,2-dimethyl-5-(2-methylpropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H21N5OS/c1-11(2)7-13-9-16(22(4)18-13)17(23)21(3)10-12-5-6-14-15(8-12)20-24-19-14/h5-6,8-9,11H,7,10H2,1-4H3
• InChI Key: SATXDQQNQWNLPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=C1)C(=O)N(C)CC2=CC3=NSN=C3C=C2)C
• Molecular Formula: C17H21N5OS
• Molecular Weight: 343.4 g/mol

Description

N-(2,1,3-benzothiadiazol-5-ylmethyl)-3-isobutyl-N,1-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound with potential applications in various fields of chemistry and medicine. Its detailed characteristics are derived from its molecular structure and the nature of its constituent groups.

Synthesis Analysis

The synthesis of related pyrazole derivatives involves various chemical reactions, typically starting with key precursors and undergoing processes such as cyclocondensation. For instance, Saeed et al. (2020) report the synthesis of antipyrine derivatives using good yields and spectroscopic characterization (Saeed et al., 2020).

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using techniques like X-ray crystallography, NMR spectroscopy, and DFT calculations. The study by Kumara et al. (2018) exemplifies this, where a novel pyrazole derivative's structure was confirmed using various spectroscopic techniques and X-ray diffraction studies (Kumara et al., 2018).

Scientific Research Applications

Metabolism and Pharmacokinetics

One study explored the disposition and metabolism of a novel orexin receptor antagonist, highlighting the comprehensive analysis of drug metabolism and the identification of principal circulating components and metabolites. This type of research is crucial for understanding the pharmacokinetics and safety profile of new therapeutic agents (Renzulli et al., 2011).

Environmental and Health Impact

Research on exposure to heterocyclic aromatic amines from cooked foods and pyrolysates illustrates the environmental and health impact studies that investigate the exposure levels of potentially harmful compounds in various populations. Such studies are essential for public health policy and regulations (Wakabayashi et al., 1993).

Biomonitoring and Exposure Analysis

Studies on the biomonitoring of pesticide metabolites in human urine demonstrate the methods for assessing human exposure to environmental chemicals. These findings are vital for evaluating the risks associated with chemical exposure and for developing guidelines to protect public health (Stillwell et al., 1999).

Therapeutic Applications

Clinical trials and studies on the therapeutic applications of chemical compounds, such as the evaluation of N-acetylcysteine's hepatoprotective effect against antituberculosis drug-induced hepatotoxicity, underscore the importance of research in identifying potential treatments for medical conditions (Baniasadi et al., 2010).